CAS 314033-52-8 supplier and safety data sheet (SDS)
CAS 314033-52-8 supplier and safety data sheet (SDS)
An In-Depth Technical Guide to 3-(4-amino-1-oxo-1,3-dihydro-isoindol-2-yl)-piperidine-2,6-dione (Lenalidomide) for Research Professionals
A Note on Chemical Identification: The query specified CAS 314033-52-8. However, comprehensive searches indicate that the widely recognized CAS number for the compound 3-(4-amino-1-oxo-1,3-dihydro-isoindol-2-yl)-piperidine-2,6-dione, commonly known as Lenalidomide, is 191732-72-6 . This guide will focus on the latter, as it is the more prevalent and well-documented identifier for this substance.
Introduction to Lenalidomide
Lenalidomide is a crucial immunomodulatory and antiangiogenic agent with significant applications in the treatment of various hematological malignancies.[1] A derivative of thalidomide, it is utilized in managing transfusion-dependent anemia in myelodysplastic syndromes, multiple myeloma, and relapsed or refractory mantle cell lymphoma.[1] Its mechanism of action is complex, involving the modulation of the tumor microenvironment, inhibition of angiogenesis, and direct cytotoxic effects on malignant cells. For researchers and drug development professionals, understanding the procurement and safe handling of this compound is paramount for both experimental success and laboratory safety.
Critical Safety & Handling Protocols: An Analysis of the Safety Data Sheet (SDS)
The following safety information is synthesized from the Safety Data Sheet for Lenalidomide (CAS 191732-72-6).[2] Adherence to these guidelines is mandatory to mitigate potential health risks.
Hazard Identification and Classification
Lenalidomide is classified as a hazardous substance and requires careful handling.[2]
| Hazard Class | GHS Classification | Hazard Statement |
| Acute Toxicity (Oral) | Category 3 | H301: Toxic if swallowed.[2] |
| Reproductive Toxicity | Category 1A | H360: May damage fertility or the unborn child.[2] |
| Specific Target Organ Toxicity (Repeated Exposure) | Category 1 | H372: Causes damage to organs through prolonged or repeated exposure.[2] |
| Acute Toxicity (Dermal) | Category 4 | H312: Harmful in contact with skin.[2] |
| Acute Toxicity (Inhalation) | Category 4 | H332: Harmful if inhaled.[2] |
| Skin Irritation | Category 2 | H315: Causes skin irritation.[2] |
| Eye Irritation | Category 2A | H319: Causes serious eye irritation.[2] |
| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory irritation.[2] |
Signal Word: Danger[2]
Personal Protective Equipment (PPE) and Engineering Controls
Due to the hazardous nature of Lenalidomide, stringent safety measures are necessary.
-
Engineering Controls: Use only in a well-ventilated area, preferably within a certified chemical fume hood.
-
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.
-
Skin Protection: Wear protective gloves, such as nitrile rubber, and a lab coat. Ensure that skin is not exposed.
-
Respiratory Protection: If engineering controls are not sufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved respirator is required.
First-Aid Measures
In the event of exposure, immediate action is critical.
| Exposure Route | First-Aid Procedure |
| Inhalation | Remove to fresh air. If not breathing, give artificial respiration. Get immediate medical attention. |
| Skin Contact | Immediately wash skin with soap and plenty of water. Remove contaminated clothing. Get medical attention if irritation develops. |
| Eye Contact | Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get immediate medical attention. |
| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get immediate medical attention. |
Storage and Disposal
Proper storage and disposal are essential to prevent contamination and degradation.
-
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Store at 2-8°C in an inert atmosphere and protect from light.[3]
-
Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.
Procurement of Lenalidomide: A Curated List of Suppliers
For research purposes, several chemical suppliers offer Lenalidomide. It is crucial to obtain a certificate of analysis (CoA) to ensure the purity and identity of the compound.
| Supplier | Website | Notes |
| MilliporeSigma (formerly Sigma-Aldrich) | Offers (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione.[3] | |
| Cayman Chemical | Provides Lenalidomide for research use.[2] | |
| BLD Pharm | Lists 3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione.[4] | |
| LGC Standards | Supplies Lenalidomide as a reference standard.[5] | |
| Pharmaffiliates | [Link] | Offers (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione.[6] |
Experimental Workflow: From Procurement to Experimentation
The following diagram illustrates a logical workflow for the procurement and use of Lenalidomide in a research setting.
Caption: Workflow for Lenalidomide from supplier to disposal.
Mechanism of Action: A Simplified Overview
Lenalidomide's therapeutic effects are multifaceted. A key aspect of its mechanism involves binding to the Cereblon (CRBN) E3 ubiquitin ligase complex. This binding alters the substrate specificity of the complex, leading to the ubiquitination and subsequent proteasomal degradation of specific transcription factors, such as Ikaros (IKZF1) and Aiolos (IKZF3), in multiple myeloma cells. This degradation is cytotoxic to the malignant cells.
Caption: Lenalidomide's binding to CRBN and subsequent protein degradation.
References
-
Pharmaffiliates. (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione. [Link]
-
PharmaCompass. 3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione. [Link]
Sources
- 1. 3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 2. cdn.caymanchem.com [cdn.caymanchem.com]
- 3. (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione | 874946-00-6 [sigmaaldrich.com]
- 4. 191732-72-6|3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione|BLD Pharm [bldpharm.com]
- 5. Lenalidomide | CAS 191732-72-6 | LGC Standards [lgcstandards.com]
- 6. pharmaffiliates.com [pharmaffiliates.com]
